N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C25H28N2O4S/c1-29-21-13-19(14-22(30-2)24(21)31-3)25(28)26-15-20(23-9-6-12-32-23)27-11-10-17-7-4-5-8-18(17)16-27/h4-9,12-14,20H,10-11,15-16H2,1-3H3,(H,26,28)
• InChI Key: ZETGQOLKDFEBTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C4C3
• Molecular Formula: C25H28N2O4S
• Molecular Weight: 452.6 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C25H28N2O4S and its molecular weight is 452.57. The purity is usually 95%.
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Scientific Research Applications

Tumor Proliferation Assessment

A study conducted by Dehdashti et al. (2013) utilized a derivative of the compound , 18F-ISO-1, as a cellular proliferative marker to evaluate tumor proliferation in patients with malignant neoplasms through PET imaging. This research demonstrated a significant correlation between tumor uptake of 18F-ISO-1 and the Ki-67 proliferation index, indicating the potential of this compound for assessing the proliferative status of solid tumors. The safety and dosimetry of 18F-ISO-1 were also evaluated, with no adverse effects encountered, suggesting its safe application in clinical trials for tumor imaging (Dehdashti et al., 2013).

Synthetic Route Development for Related Compounds

Yoshida et al. (2014) developed a novel, practical, and efficient synthesis route for YM758 monophosphate, a derivative of the compound , demonstrating its significance in medicinal chemistry. The synthesis avoided the use of unstable intermediates, improving the yield and efficiency of the process, which is crucial for large-scale production of pharmaceuticals (Yoshida et al., 2014).

Metabolite Identification and Transporter-Mediated Excretion

Umehara et al. (2009) identified the human metabolites of YM758, another derivative, and investigated its renal and hepatic excretion. This study provided insights into the metabolic pathways and transporter-mediated excretion mechanisms of such compounds, which are essential for understanding their pharmacokinetics and optimizing their therapeutic use (Umehara et al., 2009).